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Compound of Interest

Bis(tricyclohexylphosphine)nickel(l
1) chloride

Cat. No.: B1353609

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the air-stable and
commercially available nickel precatalyst, Bis(tricyclohexylphosphine)nickel(ll) dichloride
[NiCI2(PCy3)2], in Suzuki-Miyaura cross-coupling reactions. This powerful catalytic system
offers a cost-effective alternative to palladium catalysts for the formation of C(sp?)—C(sp?)
bonds, a crucial transformation in the synthesis of pharmaceuticals and other complex organic
molecules. The protocols outlined herein are applicable to a wide range of substrates, including
challenging aryl chlorides and various heterocyclic compounds.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis,
enabling the efficient construction of biaryl and heteroaryl motifs prevalent in many
pharmaceutical agents.[1] While palladium catalysts have traditionally dominated this field,
nickel-based systems have gained significant attention due to nickel's lower cost and high
reactivity, particularly in activating inert C-Cl bonds.[1][2] NiCI2(PCy3)2 has emerged as a
versatile and user-friendly precatalyst, facilitating the coupling of a broad scope of aryl and
heteroaryl partners under relatively mild conditions.[1][3] This document provides detailed
protocols and compiled data to aid researchers in the successful application of this catalytic
system.
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Catalytic Cycle and Reaction Mechanism

The generally accepted mechanism for nickel-catalyzed Suzuki-Miyaura cross-coupling
reactions involves a Ni(0)/Ni(ll) catalytic cycle. The key steps are oxidative addition,
transmetalation, and reductive elimination.[4] The precatalyst, NiCI2(PCy3)2, is reduced in situ

to the active Ni(0) species.
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Catalytic Cycle

Cycle_Continue

Reductive
Elimination

Ar-Ni(Il)(L2)-Ar

Transmetalation

Ni(0)(PCy3)n

Ar-B(OR)2 Oxidative Addition

Base

Ar-Ni(I1)(L2)-X
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Experimental Workflow

Combine NiCI2(PCy3)2,
arylboronic acid, and base
in a Schlenk flask.

Add aryl halide
and solvent.

[Degas the reaction mixture)

Heat the reaction to the
specified temperature.

by TLC or GC-MS.

Aqueous workup and
extraction.
Purify by column
chromatography.

Click to download full resolution via product page

[Monitor reaction progress]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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